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Compound of Interest

Compound Name: Dymanthine

Cat. No.: B1671003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dymanthine, also known as N,N-Dimethyloctadecylamine, is an anthelmintic agent. It is

available as a free base (CAS 124-28-7) and as a hydrochloride salt (CAS 1613-17-8). These

application notes provide detailed protocols for the preparation and storage of dymanthine
stock solutions and outline a general experimental workflow for its use in research settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of both dymanthine free base and its

hydrochloride salt is presented in Table 1. This information is crucial for accurate stock solution

preparation and experimental design.

Table 1: Chemical and Physical Properties of Dymanthine
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Property Dymanthine (Free Base) Dymanthine Hydrochloride

CAS Number 124-28-7[1] 1613-17-8

Molecular Formula C₂₀H₄₃N[1] C₂₀H₄₄ClN

Molecular Weight 297.57 g/mol [1] 334.02 g/mol

Appearance Solid powder[1]
White to almost white

crystalline powder

Solubility Soluble in DMSO[1] Soluble in water

Storage (Solid)
Dry, dark, 0-4°C (short-term),

-20°C (long-term)[1]

Room temperature, dry

conditions

Preparation of Dymanthine Stock Solutions
The choice of solvent for preparing dymanthine stock solutions depends on the form of the

compound being used. Dymanthine free base is soluble in dimethyl sulfoxide (DMSO), while

dymanthine hydrochloride is soluble in water. It is recommended to prepare a concentrated

primary stock solution, which can then be diluted to the desired working concentration for

experiments.

Materials
Dymanthine (free base or hydrochloride salt)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, deionized or distilled water

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/20255
https://www.medkoo.com/products/20255
https://www.medkoo.com/products/20255
https://www.medkoo.com/products/20255
https://www.medkoo.com/products/20255
https://www.medkoo.com/products/20255
https://www.benchchem.com/product/b1671003?utm_src=pdf-body
https://www.benchchem.com/product/b1671003?utm_src=pdf-body
https://www.benchchem.com/product/b1671003?utm_src=pdf-body
https://www.benchchem.com/product/b1671003?utm_src=pdf-body
https://www.benchchem.com/product/b1671003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for 10 mM Dymanthine (Free Base) Stock
Solution in DMSO

Weighing: Accurately weigh out 2.98 mg of dymanthine free base powder (MW: 297.57

g/mol ) using a calibrated analytical balance.

Dissolving: Transfer the weighed powder to a sterile 15 mL conical tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the dymanthine is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 50 µL or

100 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-term storage

(months) or at 4°C for short-term storage (days to weeks).[1]

Protocol for 10 mM Dymanthine Hydrochloride Stock
Solution in Water

Weighing: Accurately weigh out 3.34 mg of dymanthine hydrochloride powder (MW: 334.02

g/mol ) using a calibrated analytical balance.

Dissolving: Transfer the weighed powder to a sterile 15 mL conical tube. Add 1 mL of sterile,

deionized water to the tube.

Mixing: Vortex the solution thoroughly until the dymanthine hydrochloride is completely

dissolved.

Sterilization (Optional): If required for the specific application, filter-sterilize the stock solution

using a 0.22 µm syringe filter into a sterile container.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes and store at

-20°C or 4°C as described for the free base.

Table 2: Preparation of Dymanthine Stock Solutions
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Compound
Molecular Weight (
g/mol )

Solvent
Mass for 1 mL of 10
mM Stock

Dymanthine (Free

Base)
297.57[1] DMSO 2.98 mg

Dymanthine

Hydrochloride
334.02 Water 3.34 mg

Storage and Stability of Stock Solutions
Proper storage of dymanthine stock solutions is essential to maintain their stability and activity.

Table 3: Recommended Storage Conditions for Dymanthine Stock Solutions

Storage Temperature Short-term (days to weeks) Long-term (months)

4°C Recommended Not Recommended

-20°C Suitable Recommended[1]

-80°C Suitable
Recommended for up to 6

months[2]

Note: Avoid repeated freeze-thaw cycles, as this can degrade the compound. It is best practice

to prepare single-use aliquots. Protect solutions from light.

Experimental Workflow: In Vitro Anthelmintic
Activity Assay
This protocol outlines a general workflow for assessing the in vitro anthelmintic activity of

dymanthine against a model nematode, such as Caenorhabditis elegans.
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Prepare Dymanthine
Stock Solution (e.g., 10 mM)

Prepare Serial Dilutions
of Dymanthine in Culture Medium

Culture and Synchronize
Nematodes (e.g., C. elegans)

Dispense Nematodes into
96-well Plate

Add Dymanthine Dilutions
to Wells

Incubate at Appropriate
Temperature (e.g., 20°C)

Assess Nematode Motility/
Viability at Time Points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medkoo.com/products/20255
https://www.medchemexpress.com/dymanthine.html
https://www.benchchem.com/product/b1671003#dymanthine-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1671003#dymanthine-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1671003#dymanthine-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1671003#dymanthine-stock-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

